rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans (rac-MPPCA-HCl) is a chiral compound that has been used in the synthesis of various pharmaceuticals, including drugs for the treatment of Alzheimer’s disease, Parkinson’s disease, and diabetes. It has also been used in the development of novel drugs, such as anti-hypertensives and anti-inflammatory agents. Rac-MPPCA-HCl has become increasingly popular due to its ability to serve as a starting material for the synthesis of a wide range of pharmaceuticals.
Scientific Research Applications
Rac-MPPCA-HCl has been used in a variety of scientific research applications. For example, it has been used to study the structure and function of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. Additionally, it has been used to study the mechanism of action of various drugs, including those used to treat Alzheimer’s disease, Parkinson’s disease, and diabetes.
Mechanism of Action
Rac-MPPCA-HCl has been shown to act as an agonist of the G-protein coupled receptors (GPCRs). Specifically, it binds to the receptor and activates the G-protein, which in turn activates a cascade of intracellular signaling pathways. This leads to the production of various secondary messengers, including cAMP, which is involved in a wide range of physiological processes.
Biochemical and Physiological Effects
Rac-MPPCA-HCl has been shown to have a wide range of biochemical and physiological effects. For example, it has been shown to increase cAMP levels, which can lead to increased energy production, improved glucose tolerance, and improved cardiovascular health. Additionally, it has been shown to increase the production of nitric oxide, which can lead to improved blood flow, improved cognitive function, and improved muscle strength.
Advantages and Limitations for Lab Experiments
Rac-MPPCA-HCl has several advantages for use in laboratory experiments. For example, it is relatively stable, has a low toxicity profile, and can be easily synthesized. Additionally, it is relatively inexpensive and can be used in a wide range of experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water and can be difficult to work with. Additionally, it is sensitive to light and heat and can degrade over time.
Future Directions
There are a number of potential future directions for research involving rac-MPPCA-HCl. For example, further studies could be conducted to better understand its mechanism of action and to identify new therapeutic applications. Additionally, further research could be conducted to identify novel synthesis methods and to improve its solubility. Additionally, further research could be conducted to explore its potential as a drug delivery system. Finally, further research could be conducted to better understand its toxicity profile and to identify potential adverse effects.
Synthesis Methods
Rac-MPPCA-HCl can be synthesized through a variety of methods, including the use of anhydrous hydrogen chloride, anhydrous ammonia, and a palladium catalyst. The reaction begins with the conversion of the anhydrous hydrogen chloride and anhydrous ammonia to form a palladium chloride complex. This complex then reacts with the 4-methylphenyl pyrrolidine-3-carboxylic acid (MPPCA) in the presence of a palladium catalyst to form the desired product, rac-MPPCA-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methylbenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 4-methylbenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form 4-methyl-3-phenylbut-2-en-1-one", "Step 2: Reduction of 4-methyl-3-phenylbut-2-en-1-one with sodium borohydride to form rac-(3R,4S)-4-(4-methylphenyl)butan-2-ol", "Step 3: Oxidation of rac-(3R,4S)-4-(4-methylphenyl)butan-2-ol with sodium chlorite and acetic acid to form rac-(3R,4S)-4-(4-methylphenyl)butan-2-one", "Step 4: Conversion of rac-(3R,4S)-4-(4-methylphenyl)butan-2-one to rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans through a series of reactions involving sodium hydroxide, hydrochloric acid, and water" ] } | |
CAS RN |
1423037-43-7 |
Product Name |
rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans |
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
